N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine
Overview
Description
N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. This compound is a pyrimidine derivative that has shown promising results in various studies, making it a subject of interest for researchers looking to develop new drugs and therapies.
Mechanism of Action
The mechanism of action of N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in disease processes. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In studies related to cancer, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In studies related to inflammation, it has been shown to reduce the production of inflammatory cytokines. In studies related to infectious diseases, it has been shown to have antibacterial activity.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine in lab experiments is its versatility. This compound has shown potential applications in various fields of research, making it a valuable tool for scientists. However, one of the limitations of using this compound is its complex synthesis process, which requires expertise in organic chemistry.
Future Directions
There are several future directions for research related to N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine. One area of interest is in the development of new drugs and therapies that utilize this compound. Another area of interest is in further understanding the mechanism of action of this compound and its potential applications in various fields of research. Additionally, there is a need for further studies to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
N-benzyl-6-(methoxymethyl)-2-phenyl-4-pyrimidinamine has shown potential applications in various fields of scientific research. One of the primary areas of interest is in the development of new drugs and therapies. This compound has shown promising results in studies related to cancer, inflammation, and infectious diseases.
properties
IUPAC Name |
N-benzyl-6-(methoxymethyl)-2-phenylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-23-14-17-12-18(20-13-15-8-4-2-5-9-15)22-19(21-17)16-10-6-3-7-11-16/h2-12H,13-14H2,1H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXOPVOGLMDGFRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NC(=N1)C2=CC=CC=C2)NCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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